N-[1-(3-methoxyphenyl)ethyl]-2-phenoxyacetamide

• IUPAC Name: N-[1-(3-methoxyphenyl)ethyl]-2-phenoxyacetamide
• InChI: InChI=1S/C17H19NO3/c1-13(14-7-6-10-16(11-14)20-2)18-17(19)12-21-15-8-4-3-5-9-15/h3-11,13H,12H2,1-2H3,(H,18,19)
• InChI Key: QLQSKCZVRXUKSW-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC(=CC=C1)OC)NC(=O)COC2=CC=CC=C2
• Molecular Formula: C17H19NO3
• Molecular Weight: 285.34 g/mol

Description

N-[1-(3-methoxyphenyl)ethyl]-2-phenoxyacetamide, also known as MPEP, is a chemical compound that has gained significant attention in the field of neuroscience research. It is a selective antagonist of the metabotropic glutamate receptor subtype 5 (mGluR5), which is a G protein-coupled receptor that is involved in various physiological and pathological processes in the brain.

Mechanism of Action

N-[1-(3-methoxyphenyl)ethyl]-2-phenoxyacetamide acts as a selective antagonist of the mGluR5 receptor, which is primarily expressed in the central nervous system. The mGluR5 receptor is involved in various physiological and pathological processes such as synaptic plasticity, learning and memory, and neuroinflammation. N-[1-(3-methoxyphenyl)ethyl]-2-phenoxyacetamide binds to the allosteric site of the receptor and prevents its activation by glutamate, which is the endogenous ligand for the receptor. This results in a decrease in the downstream signaling pathways that are activated by the receptor, leading to the observed therapeutic effects.
Biochemical and Physiological Effects:
N-[1-(3-methoxyphenyl)ethyl]-2-phenoxyacetamide has been shown to modulate various biochemical and physiological processes in the brain. It has been found to increase the levels of dopamine and acetylcholine in the striatum, which is a brain region involved in motor function and reward processing. It has also been shown to reduce the levels of glutamate and inflammatory cytokines in the brain, which are implicated in various neurological and psychiatric disorders.

Advantages and Limitations for Lab Experiments

N-[1-(3-methoxyphenyl)ethyl]-2-phenoxyacetamide has several advantages for lab experiments. It is a highly selective antagonist of the mGluR5 receptor, which allows for the investigation of the specific role of this receptor in various physiological and pathological processes. It is also relatively easy to synthesize and purify, which makes it accessible to a wide range of researchers. However, N-[1-(3-methoxyphenyl)ethyl]-2-phenoxyacetamide has some limitations as well. It has a relatively short half-life in vivo, which requires frequent dosing in animal experiments. It also has poor solubility in aqueous solutions, which can limit its use in certain experimental paradigms.

Future Directions

There are several future directions for the research on N-[1-(3-methoxyphenyl)ethyl]-2-phenoxyacetamide. One of the most promising areas is its potential therapeutic applications in various neurological and psychiatric disorders. Further preclinical and clinical studies are needed to determine the safety and efficacy of N-[1-(3-methoxyphenyl)ethyl]-2-phenoxyacetamide in humans. Another area of research is the elucidation of the downstream signaling pathways that are modulated by the mGluR5 receptor and how they contribute to the observed therapeutic effects of N-[1-(3-methoxyphenyl)ethyl]-2-phenoxyacetamide. Additionally, the development of more potent and selective mGluR5 antagonists could lead to the discovery of novel therapeutics for various neurological and psychiatric disorders.

Synthesis Methods

N-[1-(3-methoxyphenyl)ethyl]-2-phenoxyacetamide can be synthesized by reacting 3-methoxyphenethylamine with 2-phenoxyacetyl chloride in the presence of a base such as triethylamine. The reaction yields N-[1-(3-methoxyphenyl)ethyl]-2-phenoxyacetamide as a white solid, which can be purified by recrystallization. The purity of the compound can be confirmed by various analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry.

Scientific Research Applications

N-[1-(3-methoxyphenyl)ethyl]-2-phenoxyacetamide has been extensively studied in preclinical models for its potential therapeutic applications in various neurological and psychiatric disorders such as Parkinson's disease, schizophrenia, and addiction. It has been shown to improve motor function, reduce dyskinesia, and alleviate cognitive deficits in animal models of Parkinson's disease. In schizophrenia, N-[1-(3-methoxyphenyl)ethyl]-2-phenoxyacetamide has been found to reduce the positive symptoms and cognitive impairments associated with the disorder. In addiction, N-[1-(3-methoxyphenyl)ethyl]-2-phenoxyacetamide has been shown to reduce drug-seeking behavior and prevent relapse in animal models of cocaine and alcohol addiction.